Cas no 61785-07-7 (Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis-)

Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis- structure
61785-07-7 structure
Product Name:Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis-
CAS No:61785-07-7
MF:C8H12N4O2S
MW:228.271479606628
CID:466232
PubChem ID:71392216
Update Time:2025-04-19

Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N,N'-1,3,4-thiadiazole-2,5-diylbis-
    • N-[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]propanamide
    • 61785-07-7
    • DTXSID70814035
    • N,N'-(1,3,4-Thiadiazole-2,5-diyl)dipropanamide
    • Inchi: 1S/C8H12N4O2S/c1-3-5(13)9-7-11-12-8(15-7)10-6(14)4-2/h3-4H2,1-2H3,(H,9,11,13)(H,10,12,14)
    • InChI Key: ATUKSKMQGMCJJS-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1NC(CC)=O)NC(CC)=O

Computed Properties

  • Exact Mass: 228.06826
  • Monoisotopic Mass: 228.06809681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 83.98
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